Cas no 952569-81-2 (4-chloro-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 4-chloro-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 952569-81-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 2107035
• PubChem ID: 11542965
• Update Time: 2025-04-21

4-chloro-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,5-dimethyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• SCHEMBL1516488
• REKYZPPBLURQBK-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid, 4-chloro-1,6-dihydro-1,5-dimethyl-6-oxo-
• 952569-81-2
• DA-39757

• Inchi： 1S/C8H8ClNO3/c1-4-6(9)5(8(12)13)3-10(2)7(4)11/h3H,1-2H3,(H,12,13)
• InChI Key： REKYZPPBLURQBK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN(C)C(C=1C)=O

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids